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Compound of Interest

Compound Name: 2-(Thiophen-3-yl)-1,3-dioxolane

Cat. No.: B083688

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Thiophen-3-yl)-1,3-dioxolane,
a heterocyclic compound of interest in organic synthesis and medicinal chemistry. This
document details its chemical and physical properties, synthesis, and potential biological
significance, supported by available data and experimental protocols.

Core Compound Information

2-(Thiophen-3-yl)-1,3-dioxolane, also known as 3-thiophenecarboxaldehyde ethylene acetal,
is a colorless to light yellow liquid. It serves as a key intermediate in the synthesis of more
complex molecules, particularly in the development of pharmaceuticals, dyes, and
photosensitive materials.[1]
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Property Value Reference
Molecular Formula C7Hs02S [1]
Molecular Weight 156.20 g/mol [1]

CAS Number 13250-82-3 [1]

Boiling Point 84°C at 1.4 mmHg [1]

Density 1.25 g/mL

Refractive Index 1.5430to 1.5470 [1]

Soluble in alcohols and ethers;

Solubility
insoluble in water.

[1]

Synthesis of 2-(Thiophen-3-yl)-1,3-dioxolane

The primary synthetic route to 2-(Thiophen-3-yl)-1,3-dioxolane is through the acetalization of

3-thiophenecarboxaldehyde with ethylene glycol. This reaction serves to protect the aldehyde

functional group, a common strategy in multi-step organic synthesis.

Experimental Protocol: Acetalization of 3-

Thiophenecarboxaldehyde

Objective: To synthesize 2-(Thiophen-3-yl)-1,3-dioxolane by the acid-catalyzed reaction of 3-

thiophenecarboxaldehyde and ethylene glycol.

Materials:

3-Thiophenecarboxaldehyde

Ethylene glycol

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Saturated sodium bicarbonate solution
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e Anhydrous magnesium sulfate
e Dichloromethane
Procedure:

e A solution of 3-thiophenecarboxaldehyde, ethylene glycol (1.2 equivalents), and a catalytic
amount of p-toluenesulfonic acid in toluene is prepared in a round-bottom flask fitted with a
Dean-Stark apparatus.

e The reaction mixture is heated to reflux, and the water generated during the reaction is
collected in the Dean-Stark trap.

e The reaction is monitored by thin-layer chromatography (TLC) until the starting aldehyde is
consumed.

o Upon completion, the reaction mixture is cooled to room temperature and washed with a
saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

o The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.
e The solvent is removed under reduced pressure to yield the crude product.

« Purification is achieved by vacuum distillation to afford 2-(Thiophen-3-yl)-1,3-dioxolane as
a pure liquid.

Yield: While specific yields for this exact transformation are not widely reported in the literature,
similar acetalization reactions typically proceed in high yields, often exceeding 80-90%.

A generalized workflow for this synthesis is depicted below.
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Reactants

3-Thiophenecarboxaldehyde
Ethylene glycol

Reaction Conditions

Y 1. Dry (MgSO4)

1. Cool
G-Toluenesulfonic acid (catalys@-»(Reaction Mixture 2. Wash (NaHCO3, Brine .Mb Vacuum Distillation 2-(Thiophen-3-yl)-1,3-dioxolane
A
Toluene (solvent)
Reflux with Dean-Stark trap

Click to download full resolution via product page
General synthesis workflow for 2-(Thiophen-3-yl)-1,3-dioxolane.

Spectroscopic Data

Detailed experimental spectroscopic data for 2-(Thiophen-3-yl)-1,3-dioxolane is not readily
available in public databases. However, based on the known spectra of similar thiophene and
dioxolane-containing compounds, the expected spectral features are outlined below.
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Spectroscopy Expected Features

Signals corresponding to the protons on the
thiophene ring (typically in the aromatic region,
~7.0-7.5 ppm). A singlet for the acetal proton
1H NMR (CH on the dioxolane ring, ~5.8-6.0 ppm). A
multiplet for the ethylene glycol protons (-
OCH2CH20-) of the dioxolane ring (~3.9-4.2

ppm).

Resonances for the carbons of the thiophene

ring. A signal for the acetal carbon (~100-105
13C NMR _

ppm). A signal for the carbons of the ethylene

glycol moiety (~65 ppm).

C-H stretching (aromatic) ~3100 cm~1, C-H
stretching (aliphatic) ~2900-3000 cm~1, C=C

FTIR (cm™1) stretching (thiophene ring) ~1400-1500 cm™t, C-
O stretching (dioxolane ring) ~1000-1200 cm™1,
C-S stretching (thiophene ring).

Molecular ion peak (M*) at approximately 156.
M s /2) Fragmentation pattern would likely show loss of
ass Spec (m/z
P fragments corresponding to the dioxolane and

thiophene rings.

Biological Activity

Currently, there is no specific information in the scientific literature detailing the biological
activities or signaling pathways of 2-(Thiophen-3-yl)-1,3-dioxolane itself. However, the
thiophene and 1,3-dioxolane moieties are present in numerous biologically active compounds.

Thiophene derivatives are known to exhibit a wide range of pharmacological properties,
including antimicrobial, anti-inflammatory, antiviral, and anticancer activities.[2][3] Similarly,
various 1,3-dioxolane derivatives have been investigated for their potential as antibacterial and
antifungal agents.[4]
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The presence of these two pharmacophores in 2-(Thiophen-3-yl)-1,3-dioxolane suggests that
it could serve as a valuable scaffold for the synthesis of novel therapeutic agents. Further
research is warranted to explore its potential biological activities.

The diagram below illustrates a hypothetical workflow for the preliminary biological evaluation
of this compound.

2-(Thiophen-3-yl)-1,3-dioxolane

G’rimary Biological Screenin@

Cytotoxicity Assays Antlmlcroblal Assays
(e.g., MTT, LDH) (e.g., MIC, MBC)
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i
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Hypothetical workflow for biological evaluation.

Conclusion
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2-(Thiophen-3-yl)-1,3-dioxolane is a valuable chemical intermediate with potential
applications in the synthesis of functional materials and pharmaceuticals. While detailed
biological data is currently lacking, its structural motifs suggest that it is a promising candidate
for future drug discovery and development efforts. Further investigation into its synthesis
optimization, spectroscopic characterization, and biological evaluation is encouraged to fully
elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b083688?utm_src=pdf-body
https://www.benchchem.com/product/b083688?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-thiophen-3-yl-1,3-dioxolane
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0295441
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0295441
https://pdfs.semanticscholar.org/8120/4eb661c136de5dc691a176b1a6257fe34ae2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264465/
https://www.benchchem.com/product/b083688#literature-review-of-2-thiophen-3-yl-1-3-dioxolane
https://www.benchchem.com/product/b083688#literature-review-of-2-thiophen-3-yl-1-3-dioxolane
https://www.benchchem.com/product/b083688#literature-review-of-2-thiophen-3-yl-1-3-dioxolane
https://www.benchchem.com/product/b083688#literature-review-of-2-thiophen-3-yl-1-3-dioxolane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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